![molecular formula C19H18N4O4S B2801451 1-benzyl-N-(3-methanesulfonamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide CAS No. 1251609-59-2](/img/structure/B2801451.png)
1-benzyl-N-(3-methanesulfonamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-benzyl-N-(3-methanesulfonamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N4O4S and its molecular weight is 398.44. The purity is usually 95%.
BenchChem offers high-quality 1-benzyl-N-(3-methanesulfonamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-benzyl-N-(3-methanesulfonamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Reactivity
One research avenue involves the recyclization of ethyl 1-alkyl-5-benzoyl-6-methylsulfanyl-2-oxo-1,2-dihydropyridine-3-carboxylates into fused N-alkyl-5-benzoyl-2-oxo-1,2-dihydropyridine-3-carboxamide derivatives. This process, facilitated by reactions with nitrogen-containing 1,4- and 1,5-binucleophiles, highlights the compound's versatility in forming complex heterocyclic structures (V. Britsun et al., 2009).
Potential Biological Activity
Further investigations delve into the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds showing antimicrobial activity against various pathogens. This synthesis pathway showcases the bioactive potential of derivatives, suggesting their utility in developing new antimicrobial agents (Nikulsinh Sarvaiya et al., 2019).
Another study outlines the synthesis and biological evaluation of 3-O-substituted 1-benzyl-6-oxo-1,6-dihydropyridazine derivatives, underlining the strategic modifications at the molecular level to enhance or diversify biological activity (R. S. Shainova et al., 2019).
Novel Synthesis Approaches
Research on new synthesis methodologies for 1,3,5-oxadiazine derivatives, featuring potential biologically active compounds, exemplifies innovative approaches to constructing complex molecules, laying groundwork for future pharmaceutical developments (Biointerface Research in Applied Chemistry, 2022).
Heterocyclic Chemistry Contributions
The design and synthesis of novel heterocyclic ring systems, such as 3,4-Dihydro-2-methyl-3-oxo-N-aryl-2H-[1]benzothieno[3,2‐e]1,2‐thiazine-4-carboxamide 1,1‐Dioxides, demonstrate the intricate chemistry involved in creating new compounds with potential pharmacological applications (A. Marfat et al., 1988).
properties
IUPAC Name |
1-benzyl-N-[3-(methanesulfonamido)phenyl]-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O4S/c1-28(26,27)22-16-9-5-8-15(12-16)20-19(25)17-10-11-18(24)23(21-17)13-14-6-3-2-4-7-14/h2-12,22H,13H2,1H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGOBBXUOPOKVRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2=NN(C(=O)C=C2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-N-(3-(methylsulfonamido)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.